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Compound of Interest

Compound Name: 4-Bromophenyl acetate

Cat. No.: B118264

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromophenyl acetate, a
halogenated aromatic ester. The document details its chemical and physical properties,
synthesis, and spectroscopic data. While direct biological signaling pathways for 4-
Bromophenyl acetate are not extensively documented in current literature, its significance as
a chemical intermediate is highlighted, particularly in relation to its hydrolysis product, 4-
bromophenol, and the structurally related compound, 4-bromophenylacetic acid, which is a key
building block in the synthesis of several active pharmaceutical ingredients.

Chemical and Physical Properties

4-Bromophenyl acetate is a solid at room temperature with a molecular weight of 215.04
g/mol .[1][2] It is also known by other names including p-acetoxybromobenzene and acetic
acid, 4-bromophenyl ester.[3]

Table 1: Physical and Chemical Properties of 4-Bromophenyl acetate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b118264?utm_src=pdf-interest
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/synthesis/pse-2e62fc16e333472c9303dc163b8efd4b
https://www.chembk.com/en/chem/4-bromophenyl%20acetate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromophenyl%20acetate
https://www.benchchem.com/product/b118264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
Molecular Formula CsH7BrO:z [2]
Molecular Weight 215.04 g/mol [1][2]
Melting Point 21.5°C [2]
Boiling Point 251 °C [2]
Density 1.501 g/cm3 [2]
Flash Point 106 °C [2]
Refractive Index 1.544 [2]
InChi Key XEXHCQJRVMVIMY- 1]
UHFFFAOYSA-N
CAS Number 1927-95-3 [2]

Spectroscopic Data

The structural characterization of 4-Bromophenyl acetate is confirmed by various

spectroscopic methods.

Table 2: Spectroscopic Data for 4-Bromophenyl acetate

Spectrum Type

Data

Reference

1H-NMR (CDCls)

2.28 (s, 3H), 6.98 (d, 2H), 7.48

(d, 2H)

BC-NMR

Data available in spectral

databases.

Mass Spectrometry

Data available in spectral

databases.

IR Spectroscopy

Data available in spectral

databases.
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Experimental Protocols
Synthesis of 4-Bromophenyl acetate

A common method for the synthesis of 4-Bromophenyl acetate is the esterification of 4-
bromophenol with acetyl chloride.[1]

Protocol:

Suspend anhydrous aluminum chloride (84 g, 0.486 mol) in methylene chloride (1200 mL).[1]

o Cool the suspension on an ice bath and add acetyl chloride (49.2 g, 0.629 mol) while stirring.

[1]
e Stir the mixture for 20 minutes on ice.[1]

e Add 4-bromophenol (98 g, 0.57 mol) to the mixture and continue stirring at room temperature
for 1 hour.[1]

e Quench the reaction by adding ice water and perform an extraction with ethyl acetate.[1]
e Wash the organic layer with brine and dry it over anhydrous sodium sulfate.[1]
e Remove the solvent under reduced pressure.[1]

 Purify the residue by silica gel column chromatography to obtain 4-Bromophenyl acetate
(yield: 104 g, 85%).[1]
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Reactants & Solvent
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Caption: Synthesis workflow of 4-Bromophenyl acetate.
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Role as a Chemical Intermediate

While 4-Bromophenyl acetate itself does not have extensively reported direct applications in

drug development, its structural analog, 4-bromophenylacetic acid, is a crucial intermediate in

the synthesis of various pharmaceuticals. 4-Bromophenylacetic acid can be synthesized from

precursors like ethyl 4-bromophenylacetate.[4] This highlights the potential of 4-Bromophenyl
acetate and its derivatives in the broader context of medicinal chemistry.

4-

Bromophenylacetic acid is a versatile building block due to its reactive carboxylic acid group

and the presence of a bromine atom on the phenyl ring, which allows for further
functionalization. It is a known intermediate in the synthesis of anti-inflammatory agents.

Related Intermediate: . Active Pharmaceutical
4-Bromophenylacetic acid APl Epmilnees Ingredients (e.g., anti-inflammatories)

4-Bromophenyl acetate Hydrolysis > 4-Bromophenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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